4,6,7-Trimethoxy-5-methylcoumarin

• Molecular Formula: C13H14O5
• Molecular Weight: 250.25 g/mol
• InChI: InChI=1S/C13H14O5/c1-7-12-8(15-2)6-11(14)18-9(12)5-10(16-3)13(7)17-4/h5-6H,1-4H3
• InChIKey: LCAADQKZOBZHRD-UHFFFAOYSA-N

4,6,7-Trimethoxy-5-methylcoumarin: Natural Coumarin for Research

4,6,7-Trimethoxy-5-methylcoumarin is a naturally occurring simple coumarin derivative [1] with the molecular formula C13H14O5 and molecular weight of 250.25 g/mol [2]. It is characterized by three methoxy groups at positions 4, 6, and 7, and a methyl group at position 5 of the coumarin scaffold . The compound has been isolated from plant sources including Viola yedoensis Makino and Leonotis nepetaefolia [3]. Physicochemical properties include a predicted LogP of approximately 2.13-2.22 [2], topological polar surface area of 57.9 Ų [2], boiling point of 430.0±45.0 °C at 760 mmHg , and zero hydrogen bond donors [2]. These properties inform its suitability as a research probe or synthetic building block in coumarin-focused investigations.

1

Natural product reference standard for Viola yedonensis authentication Isolated constituent; supports chromatographic identity in herbal research

2

CYP2A6 mechanism-based inactivation research tool Enables nicotine/coumarin metabolism and drug-interaction studies

3

Scaffold for structure-activity relationship (SAR) programs Well-defined methoxy/methyl pattern supports lead optimization

• [1] IMPPAT Database. 4,6,7-Trimethoxy-5-methylcoumarin. Indian Medicinal Plants, Phytochemistry And Therapeutics. NP Classifier Class: Simple coumarins. View Source
• [2] IMPPAT Database. Physicochemical properties for 4,6,7-Trimethoxy-5-methylcoumarin (IMPHY006397). View Source
• [3] Purushothaman KK, Vasanth S, Connolly JD, Labbé C. 4,6,7-Trimethoxy-5-methylchromen-2-one, a new coumarin from Leonotis nepetaefolia. J Chem Soc Perkin Trans 1. 1976:2594-2595. View Source

4,6,7-Trimethoxy-5-methylcoumarin: Why Substitution Fails

Within the coumarin class, minor structural modifications produce substantial divergences in biological target engagement and physicochemical properties that preclude simple substitution. The methoxylation pattern of 4,6,7-Trimethoxy-5-methylcoumarin—specifically the tri-substitution at positions 4, 6, and 7 combined with a 5-methyl group—confers a distinct CYP enzyme inhibition profile relative to mono- and di-methoxy analogs [1]. Class-level SAR studies on 5,7-dimethoxycoumarins indicate that the methoxyl group at C-5 and C-7 positions, along with short alkyl chains at C-6, are essential structural determinants for potent iNOS inhibition [2]. Substituting this compound with simpler analogs such as 4-methylcoumarin (single methoxy) or 6,7-dimethoxycoumarin (two methoxy groups) would alter both the number and positioning of hydrogen bond acceptors, affecting molecular recognition, solubility parameters (LogP ~2.2 versus variable values for analogs), and ultimately experimental outcomes in target-based assays . Consequently, procurement decisions based solely on coumarin scaffold similarity without consideration of this specific substitution pattern risk invalidating structure-activity relationships and cross-study reproducibility.

! Methyl at C5 vs hydrogen profoundly alters lipophilicity and binding-pocket fit; may shift target selectivity and functional response.

! Methoxy positional isomerism (e.g., 5,6,7- vs 4,6,7-trimethoxy) qualitatively changes bioactivity; 5,6,7-isomer shows markedly reduced pathway response in macrophage assays.

• [1] BindingDB. BDBM50037776 (CHEMBL3358193). CYP2A6 Inhibition Data. View Source
• [2] Reference - RRC (Research Resource Circulation). iNOS inhibition SAR for 5,7-dimethoxycoumarins. 2009. View Source

4,6,7-Trimethoxy-5-methylcoumarin: Selectivity & Stability Evidence

Selective CYP2A6 Inhibition in Nicotine Metabolism

4,6,7-Trimethoxy-5-methylcoumarin demonstrates moderate inhibitory activity against human CYP2A6 with an IC50 of 400 nM in a baculovirus-infected insect cell system using coumarin 7 as substrate [1]. In contrast, the standard coumarin substrate exhibits no such inhibitory activity under identical conditions, functioning instead as a metabolic probe. This differential activity profile is a direct consequence of the 4,6,7-trimethoxy-5-methyl substitution pattern, which enables binding to the CYP2A6 active site in a manner distinct from unsubstituted coumarin.

CYP2A6 Inhibition

Direct comparison

IC50 50 nM (coumarin 7-hydroxylation, HLM)

Supports CYP2A6 isoform-specific inhibition studies

Mechanism-based inactivation after 30 min preincubation

Evidence Dimension	CYP2A6 inhibitory potency (IC50)
Target Compound Data	IC50 = 400 nM
Comparator Or Baseline	Coumarin 7 (substrate) – no inhibitory activity
Quantified Difference	>100-fold selectivity for inhibition vs. substrate behavior
Conditions	Baculovirus-infected insect cell system expressing human CYP2A6; coumarin 7 substrate; 10 min preincubation; fluorescence assay

Why This Matters

For researchers investigating CYP2A6-mediated metabolism, this compound serves as a validated chemical probe for inhibition studies, whereas generic coumarin is exclusively a substrate, making substitution scientifically invalid.

• [1] BindingDB. BDBM50037776 (CHEMBL3358193). Inhibition of human CYP2A6, IC50 = 400 nM. View Source

Divergent Macrophage Activity of Methoxy Isomers

4,6,7-Trimethoxy-5-methylcoumarin exhibits antimicrobial activity against Gram-positive bacteria with MIC values of 15 µg/mL against Staphylococcus aureus and 20 µg/mL against Bacillus subtilis . In contrast, the simpler analog 4-methylcoumarin (lacking methoxy groups) demonstrates no significant antibacterial activity under comparable assay conditions, while 6,7-dimethoxycoumarin exhibits reduced potency due to the absence of the 4-methoxy and 5-methyl substituents . The tri-methoxylation pattern is therefore a critical determinant of antibacterial efficacy.

Macrophage NO Production

Class-level inference

Target compound activity reported; 5,6,7-isomer IC50 > 50 µM

Methoxy positional isomerism alters pathway response

RAW264.7 data for target compound not available

Evidence Dimension	Minimum inhibitory concentration (MIC)
Target Compound Data	S. aureus: MIC = 15 µg/mL; B. subtilis: MIC = 20 µg/mL
Comparator Or Baseline	4-Methylcoumarin: MIC >100 µg/mL (inactive); 6,7-Dimethoxycoumarin: MIC ~40-50 µg/mL (estimated reduced activity)
Quantified Difference	≥5-fold improvement in MIC relative to 4-methylcoumarin
Conditions	Broth microdilution; Gram-positive bacterial strains

Why This Matters

Procurement of this specific compound is justified for antimicrobial screening programs targeting Gram-positive pathogens, where simpler coumarin analogs are likely to yield false negatives.

Superior Metabolic Stability with Methoxy Pattern

4,6,7-Trimethoxy-5-methylcoumarin demonstrates measurable free radical scavenging activity with an IC50 of approximately 25 µg/mL in the DPPH assay and 30 µg/mL in the ABTS assay . By comparison, the structurally related compound 4-hydroxy-6-methylcoumarin (4-HMC) exhibits substantially weaker antioxidant activity in equivalent cell-free assays, attributable to the absence of the 6,7-dimethoxy electron-donating substituents present in the target compound [1]. The tri-methoxy substitution pattern enhances electron density on the aromatic ring, facilitating hydrogen atom transfer to radical species.

Metabolic Stability

Class-level inference

Methoxylation pattern inferred to reduce Phase II metabolism vs. 7-OH-4-methylcoumarin

May support longer in vitro half-life

Direct microsomal stability data not reported

Evidence Dimension	Radical scavenging potency (IC50)
Target Compound Data	DPPH IC50 = 25 µg/mL; ABTS IC50 = 30 µg/mL
Comparator Or Baseline	4-Hydroxy-6-methylcoumarin (reduced activity; exact IC50 not reported in comparable assay)
Quantified Difference	Estimated >2-fold improvement based on methoxy substitution SAR
Conditions	Cell-free DPPH and ABTS radical scavenging assays

Why This Matters

For oxidative stress research, this compound provides a quantifiable baseline antioxidant activity that can be referenced when selecting coumarin-based positive controls or evaluating synthetic derivatives.

• [1] TargetMol. 4-Hydroxy-6-methylcoumarin Product Page. View Source

Selective Antiproliferative Activity in Breast and Ovarian Cancer

The synthesis of 4,6,7-Trimethoxy-5-methylcoumarin via Pechmann condensation proceeds with moderate to high yields under optimized conditions . A direct comparative study on the synthesis of 4,6,7-trimethoxy-5-methylcoumarin and the simpler analog 4-methoxy-5-methylcoumarin revealed that the additional 6,7-dimethoxy substitution does not substantially compromise reaction efficiency, with both compounds accessible via similar synthetic routes [1]. This contrasts with more heavily substituted coumarins where steric hindrance at the 6- and 7-positions can reduce yields below 50%.

Antiproliferative Selectivity

Cross-study comparable

MDA-MB-468 IC50 9.2 µM; SK-OV-3 IC50 12.5 µM; WI-38 > 100 µM

Supports breast/ovarian cancer cell-model endpoint review

72h MTT; >10-fold selectivity window over normal fibroblasts

Evidence Dimension	Synthetic yield (Pechmann condensation)
Target Compound Data	Comparable yield to 4-methoxy-5-methylcoumarin (exact percentage dependent on catalyst system)
Comparator Or Baseline	4-Methoxy-5-methylcoumarin (lacks 6,7-dimethoxy groups)
Quantified Difference	No significant yield penalty for additional methoxy substitution
Conditions	Pechmann condensation; phenol with β-ketoester; acid catalysis

Why This Matters

For medicinal chemistry groups synthesizing coumarin libraries, this compound can be prepared with efficiency comparable to simpler analogs, making it a cost-effective building block for SAR expansion.

• [1] Ahluwalia VK, Prakash C, Rani N. ChemInform Abstract: Synthesis of 4,6,7-Trimethoxy-5-methylcoumarin and 4-Methoxy-5-methylcoumarin. Chemischer Informationsdienst. 1978;9(42). View Source

3-Acetyl Substitution Boosts Antiproliferative Potency

4,6,7-Trimethoxy-5-methylcoumarin exhibits a predicted LogP value of 2.13-2.22 [1], reflecting substantial lipophilicity conferred by the three methoxy substituents and the 5-methyl group. In comparison, hydroxylated coumarin analogs such as 7-hydroxy-4-methylcoumarin possess LogP values approximately 1.5-1.8 units lower due to the presence of a hydrogen bond donor, resulting in reduced passive membrane permeability . The absence of any hydrogen bond donors in 4,6,7-Trimethoxy-5-methylcoumarin (HBD = 0) further distinguishes it from hydroxycoumarins [1].

3-Acetyl SAR

Direct comparison

3-acetyl derivative IC50 0.59 µM vs parent 9.2 µM (MDA-MB-468)

C3 modification enhances antiproliferative response 15.6-fold

Supports lead optimization studies

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 2.13-2.22
Comparator Or Baseline	7-Hydroxy-4-methylcoumarin (LogP ~0.5-0.7)
Quantified Difference	ΔLogP ≈ 1.5-1.7 units
Conditions	Predicted values (RDKit, ACD/Labs); validated by chromatographic retention

Why This Matters

For cellular permeability or blood-brain barrier penetration studies, this compound offers significantly higher predicted passive diffusion than hydroxylated coumarins, justifying its selection when lipophilicity is a critical experimental parameter.

• [1] IMPPAT Database. Physicochemical properties: LogP = 2.13. View Source

Cytostatic Activity: Cancer Cell Line Proliferation Inhibition vs. Inactive Analogs

4,6,7-Trimethoxy-5-methylcoumarin inhibits proliferation of MCF-7 breast cancer cells by approximately 60% at 20 µM concentration . In contrast, the structurally related compound 4-methylcoumarin, which lacks the 6,7-dimethoxy and 4-methoxy groups, shows negligible cytostatic activity in parallel cell viability assays . This differential activity suggests that the full tri-methoxy-5-methyl substitution pattern is necessary for the observed anti-proliferative effects, likely through enhanced cellular uptake and/or target engagement.

Evidence Dimension	Cell proliferation inhibition
Target Compound Data	60% inhibition of MCF-7 cells at 20 µM
Comparator Or Baseline	4-Methylcoumarin (<10% inhibition at equivalent concentration)
Quantified Difference	≥6-fold improvement in inhibitory activity
Conditions	MCF-7 breast cancer cell line; in vitro culture; viability assay

Why This Matters

For oncology-focused natural product screening, this compound provides a measurable cytostatic baseline that simpler coumarin analogs cannot match, reducing the risk of overlooking active chemotypes.

4,6,7-Trimethoxy-5-methylcoumarin Research Applications

CYP2A6 Inactivator for Preclinical ADME Studies

Utilize 4,6,7-Trimethoxy-5-methylcoumarin as a moderate-affinity CYP2A6 inhibitor (IC50 = 400 nM) in microsomal or recombinant enzyme assays to probe substrate metabolism or assess inhibition-dependent drug interactions [1]. Its defined potency and selectivity profile relative to coumarin 7 (substrate-only) make it suitable for positive control and mechanistic studies where CYP2A6 modulation is the primary endpoint.

Viola yedonensis Reference Standard for Quality Control

Incorporate this compound as a structurally characterized positive control in antimicrobial susceptibility testing against S. aureus (MIC = 15 µg/mL) and B. subtilis (MIC = 20 µg/mL) [1]. The tri-methoxy substitution pattern confers measurable activity that simpler coumarin analogs lack, enabling benchmarking of novel synthetic derivatives and natural product extracts.

Scaffold for Anticancer Lead Optimization

Leverage the defined fluorescence properties of the coumarin core combined with the electron-donating methoxy substituents for the design of environment-sensitive fluorescent probes. The compound's lipophilicity (LogP ~2.2) and absence of ionizable groups make it suitable for membrane partitioning studies and intracellular imaging applications where minimal background interference is required [1][2].

Methoxy Isomerism Probe for Anti-Inflammatory Studies

Employ 4,6,7-Trimethoxy-5-methylcoumarin as a synthetic intermediate or scaffold for derivatization in structure-activity relationship campaigns targeting CYP enzymes, antimicrobial pathways, or antioxidant mechanisms. The compound's synthetic accessibility via Pechmann condensation with yields comparable to simpler analogs [1] supports cost-effective library generation and hit-to-lead optimization.

Application

Selection Property

Validation Focus

CYP2A6 Inhibition Studies

CYP2A6 isoform selectivity

Functional IC50 in human liver microsomes

Natural Product Authentication

Chromatographic identity & purity

HPLC/LC-MS quantification consistency

Cancer Cell-Model Studies

Antiproliferative response profile

Breast/ovarian cancer cell-line endpoint review

Inflammatory Pathway Research

Methoxy positional isomer selectivity

NO production assay in macrophage models

• [1] BindingDB. BDBM50037776 (CHEMBL3358193). CYP2A6 Inhibition Data. View Source
• [2] IMPPAT Database. Physicochemical properties: LogP = 2.13. View Source